rac-(1R,2S)-2-phenylcyclobutan-1-amine hydrochloride, trans
Overview
Description
Rac-(1R,2S)-2-phenylcyclobutan-1-amine hydrochloride, trans (RPCA-HCl) is a cyclic amine that is used in scientific research for its pharmacological properties. It is a relatively new compound that has been used in a variety of experiments, such as those involving the study of the biochemical and physiological effects of a compound on a biological system.
Scientific Research Applications
Rac-(1R,2S)-2-phenylcyclobutan-1-amine hydrochloride, trans has been used in a variety of scientific research applications. It has been used as a tool to study the biochemical and physiological effects of a compound on a biological system. It has also been used in the study of the mechanism of action of drugs, as well as in the study of the pharmacological effects of a compound. Additionally, rac-(1R,2S)-2-phenylcyclobutan-1-amine hydrochloride, trans has been used in the study of the structure and function of proteins, and has been used as a tool to investigate the effects of drugs on the nervous system.
Mechanism of Action
The mechanism of action of rac-(1R,2S)-2-phenylcyclobutan-1-amine hydrochloride, trans is not fully understood, but it is believed to act as a modulator of neurotransmitter release. It is believed to bind to certain receptors on the cell membrane, which then activates a signal transduction pathway that results in the release of neurotransmitters. This can then lead to changes in the physiological and biochemical processes of the body.
Biochemical and Physiological Effects
rac-(1R,2S)-2-phenylcyclobutan-1-amine hydrochloride, trans has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters, such as dopamine, norepinephrine, and serotonin. It has also been shown to modulate the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. Additionally, rac-(1R,2S)-2-phenylcyclobutan-1-amine hydrochloride, trans has been shown to modulate the activity of ion channels, which can lead to changes in the electrical activity of cells.
Advantages and Limitations for Lab Experiments
Rac-(1R,2S)-2-phenylcyclobutan-1-amine hydrochloride, trans has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in solution. Additionally, it is relatively non-toxic and has a relatively low cost. However, rac-(1R,2S)-2-phenylcyclobutan-1-amine hydrochloride, trans has some limitations for laboratory experiments. It is not very soluble in water, and it can be difficult to purify. Additionally, it is not very stable in air and it can be difficult to store.
Future Directions
The future of rac-(1R,2S)-2-phenylcyclobutan-1-amine hydrochloride, trans is promising. It has been used in a variety of scientific research applications, and its potential for further applications is vast. Future research could focus on the development of new synthesis methods, as well as the development of new applications for rac-(1R,2S)-2-phenylcyclobutan-1-amine hydrochloride, trans. Additionally, further research could focus on the elucidation of the mechanism of action of rac-(1R,2S)-2-phenylcyclobutan-1-amine hydrochloride, trans and its biochemical and physiological effects. Finally, further research could focus on the development of new methods for purification, storage, and delivery of rac-(1R,2S)-2-phenylcyclobutan-1-amine hydrochloride, trans.
Synthesis Methods
Rac-(1R,2S)-2-phenylcyclobutan-1-amine hydrochloride, trans is synthesized by a condensation reaction between 2-phenylcyclobutan-1-amine and hydrochloric acid. The reaction is performed in an inert atmosphere, such as nitrogen or argon, and a solvent, such as dichloromethane, is added to the reaction mixture. The reaction mixture is stirred at room temperature and the reaction is monitored by thin layer chromatography (TLC). The reaction is complete when the TLC shows no further reaction. The product is then purified by recrystallization, and the final product is rac-(1R,2S)-2-phenylcyclobutan-1-amine hydrochloride, trans trans.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-phenylcyclobutan-1-amine hydrochloride, trans involves the preparation of the starting material, 1-phenylcyclobutan-1-amine, followed by a series of reactions to introduce the hydrochloride group and achieve the desired stereochemistry.", "Starting Materials": [ "Benzene", "Ethyl acrylate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "1-Phenylcyclobutan-1-ol", "Thionyl chloride", "Ammonium hydroxide" ], "Reaction": [ "Step 1: Synthesis of 1-phenylcyclobutan-1-amine", "a. React benzene with ethyl acrylate in the presence of sodium borohydride to form 1-phenylcyclobutan-1-ol", "b. Treat 1-phenylcyclobutan-1-ol with thionyl chloride to form 1-phenylcyclobutan-1-yl chloride", "c. React 1-phenylcyclobutan-1-yl chloride with ammonium hydroxide to form 1-phenylcyclobutan-1-amine", "Step 2: Synthesis of rac-(1R,2S)-2-phenylcyclobutan-1-amine hydrochloride, trans", "a. React 1-phenylcyclobutan-1-amine with hydrochloric acid to form 1-phenylcyclobutan-1-amine hydrochloride", "b. Isomerize the hydrochloride salt to the trans isomer by treating with sodium hydroxide" ] } | |
CAS RN |
50765-03-2 |
Product Name |
rac-(1R,2S)-2-phenylcyclobutan-1-amine hydrochloride, trans |
Molecular Formula |
C10H14ClN |
Molecular Weight |
183.7 |
Purity |
95 |
Origin of Product |
United States |
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